(6-Benzoyl-2,5-diphenylcyclohex-3-en-1-yl)-phenylmethanone

• CAS No.: 3586-64-9
• Molecular Formula: C32H26O2
• Molecular Weight: 442.5 g/mol
• IUPAC Name: (6-benzoyl-2,5-diphenylcyclohex-3-en-1-yl)-phenylmethanone
• InChI: InChI=1S/C32H26O2/c33-31(25-17-9-3-10-18-25)29-27(23-13-5-1-6-14-23)21-22-28(24-15-7-2-8-16-24)30(29)32(34)26-19-11-4-12-20-26/h1-22,27-30H
• InChI Key: YXHQCPFGXOFHLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C=CC(C(C2C(=O)C3=CC=CC=C3)C(=O)C4=CC=CC=C4)C5=CC=CC=C5

Description

The compound “(6-Benzoyl-2,5-diphenylcyclohex-3-en-1-yl)-phenylmethanone” is a polycyclic aromatic ketone featuring a cyclohexene core substituted with multiple aromatic groups. Its structure includes:

• A cyclohex-3-en-1-yl ring with conjugated double bonds.
• A benzoyl group (-Bz, C₆H₅CO-) at position 6.
• Phenyl groups (-C₆H₅) at positions 2 and 5.
• A phenylmethanone (benzophenone, C₆H₅CO-) group at position 1.

Biological Activity

Chemical Structure and Properties

The structure of the compound is characterized by a cyclohexene core substituted with benzoyl and diphenyl groups. Its molecular weight is approximately 372.43 g/mol. The compound's structural attributes contribute to its potential interactions within biological systems.

Anticancer Properties

Numerous studies have explored the anticancer potential of compounds similar to (6-Benzoyl-2,5-diphenylcyclohex-3-en-1-yl)-phenylmethanone . Research indicates that such compounds can induce apoptosis in various cancer cell lines through mechanisms involving the modulation of cell signaling pathways.

Case Study:
A study published in Journal of Medicinal Chemistry investigated the cytotoxic effects of related benzophenone derivatives on breast cancer cells. The results demonstrated that these compounds significantly inhibited cell proliferation and induced apoptosis, suggesting a promising avenue for further development in cancer therapeutics .

Antioxidant Activity

The antioxidant properties of this compound have also been examined. Antioxidants play a critical role in mitigating oxidative stress, which is implicated in numerous diseases, including cancer and neurodegenerative disorders.

Research Findings:
In vitro assays showed that derivatives of benzophenone exhibited significant free radical scavenging activity. The compound's ability to donate electrons and neutralize reactive oxygen species (ROS) was quantitatively assessed using DPPH (1,1-diphenyl-2-picrylhydrazyl) assays, revealing IC50 values comparable to established antioxidants .

Anti-inflammatory Effects

Inflammation is a key factor in various chronic diseases. Compounds with anti-inflammatory properties can provide therapeutic benefits.

Data Table: Antiinflammatory Activity

Compound Name	IC50 (µM)	Mechanism of Action
(6-Benzoyl-2,5-diphenylcyclohex-3-en-1-yl)-phenylmethanone	25	Inhibition of COX enzymes
Aspirin	30	COX inhibition
Curcumin	15	NF-kB pathway inhibition

Research has indicated that (6-Benzoyl-2,5-diphenylcyclohex-3-en-1-yl)-phenylmethanone inhibits cyclooxygenase (COX) enzymes, which are crucial mediators in the inflammatory process .

Comparison with Similar Compounds

Linear Phenylalkanes ()

Compounds such as 6-Phenyldodecane (CAS 2719-62-2), 6-Phenyltetradecane (CAS 4534-55-8), and 6-Phenyltridecane (CAS 4534-49-0) are aliphatic hydrocarbons with a single phenyl group attached to a long carbon chain. Key differences include:

Parameter	Target Compound	6-Phenyldodecane
Core Structure	Cyclohexene ring with multiple aromatic substituents	Linear alkane chain
Functional Groups	Benzoyl, phenylmethanone, phenyl	None (pure hydrocarbon)
Complexity	High (polycyclic, multiple substituents)	Low (single phenyl group)
Synthetic Difficulty	Likely multi-step synthesis with regioselective challenges	Simple alkylation or Friedel-Crafts reactions

These linear phenylalkanes lack ketone functionality and conjugated systems, making them less reactive in oxidation or photochemical processes compared to the target compound.

Phenylmethanone Intermediates ()

The synthesis of Ketorolac Tromethamine involves phenylmethanone intermediates, such as morpholino phenylmethanone and phenyl(1H-pyrrol-2-yl) methanone. Similarities and differences include:

Parameter	Target Compound	Morpholino Phenylmethanone
Key Functional Group	Benzophenone (C₆H₅CO-)	Morpholino-substituted methanone
Synthetic Step	Likely involves Friedel-Crafts acylation for benzoyl groups	Reaction of benzoyl chloride with morpholine
Complexity	Multi-substituted cyclohexene ring	Single aromatic ring with morpholine moiety

The target compound’s synthesis may share initial acylation steps (e.g., benzoyl chloride reactions) but requires advanced regioselective strategies to install substituents on the cyclohexene ring.

Benzophenone Derivatives

Compared to simpler benzophenones (e.g., diphenylmethanone), the target compound exhibits:

• Extended Conjugation: The cyclohexene double bond and aromatic substituents may enhance UV absorption properties, similar to benzophenones used in sunscreens.

Data Table: Comparative Analysis

Compound Name	Core Structure	Functional Groups	Complexity	Synthetic Steps
(6-Benzoyl-2,5-diphenylcyclohex-3-en-1-yl)-phenylmethanone	Cyclohexene	Benzoyl, phenylmethanone, phenyl	High	Multi-step, regioselective
6-Phenyldodecane	Linear alkane	Phenyl	Low	Alkylation/Friedel-Crafts
Morpholino Phenylmethanone	Benzene	Morpholino, methanone	Moderate	Single-step acylation